Cas no 827328-38-1 ((4-Fluorobenzyl)(2-methoxyethyl)amine)

• Product Name: (4-Fluorobenzyl)(2-methoxyethyl)amine
• CAS No: 827328-38-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 1086213
• PubChem ID: 3865760
• Update Time: 2025-05-20

(4-Fluorobenzyl)(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluorobenzyl)(2-methoxyethyl)amine
• (4-fluorobenzyl)(2-methoxyethyl)amine(SALTDATA: HCl)
• AKOS BC-2739
• N-[(4-fluorophenyl)methyl]-2-methoxyethanamine
• Z86129589
• CS-0303639
• DTXSID50397593
• n-(4-Fluorobenzyl)-2-methoxyethan-1-amine
• AKOS000228637
• [(4-fluorophenyl)methyl](2-methoxyethyl)amine
• EN300-32432
• 827328-38-1
• G19221
• N-(4-fluorobenzyl)-2-methoxyethanamine
• STK126688

• MDL： MFCD05863664
• Inchi： 1S/C10H14FNO/c1-13-7-6-12-8-9-2-4-10(11)5-3-9/h2-5,12H,6-8H2,1H3
• InChI Key： GKBVCPIQDDDVEV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCOC

Computed Properties

• Exact Mass: 183.10600
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 236.4±20.0 °C at 760 mmHg
• PSA: 21.26000
• LogP: 1.95260

(4-Fluorobenzyl)(2-methoxyethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Fluorobenzyl)(2-methoxyethyl)amine

(4-Fluorobenzyl)(2-Methoxyethyl)Amine: A Comprehensive Overview

The compound with CAS No. 827328-38-1, commonly referred to as (4-Fluorobenzyl)(2-methoxyethyl)amine, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of amines, specifically an aryl amine, and exhibits unique chemical properties due to its structure. The molecule consists of a benzene ring substituted with a fluorine atom at the para position, connected via a methylene group to an amine functional group. The amine is further substituted with a 2-methoxyethyl group, which introduces additional complexity and reactivity to the molecule.

(4-Fluorobenzyl)(2-methoxyethyl)amine has been the subject of extensive research in recent years, particularly in the field of medicinal chemistry. Its structure makes it an ideal candidate for exploring interactions with biological systems, such as enzyme inhibition or receptor binding. Studies have shown that the fluorine substituent at the para position on the benzene ring plays a crucial role in modulating the electronic properties of the molecule, which can influence its bioavailability and pharmacokinetics.

One of the most promising applications of this compound is in drug discovery. Researchers have investigated its potential as a lead compound for developing new therapeutic agents. For instance, studies have demonstrated that (4-Fluorobenzyl)(2-methoxyethyl)amine can act as a competitive inhibitor of certain enzymes, making it a valuable tool in understanding disease mechanisms and designing targeted therapies. The presence of the methoxy group in the 2-methoxyethyl chain also contributes to its solubility and stability in various solvents, which is advantageous for drug delivery systems.

In addition to its medicinal applications, (4-Fluorobenzyl)(2-methoxyethyl)amine has found utility in materials science. Its unique reactivity allows it to participate in various organic reactions, such as nucleophilic substitutions and condensations, which are essential for synthesizing complex molecules. Recent advancements in catalytic methods have further enhanced its versatility, enabling the synthesis of novel materials with tailored properties.

The synthesis of (4-Fluorobenzyl)(2-methoxyethyl)amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of 4-fluorobenzyl chloride with 2-methoxyethylamine in the presence of a base or catalyst. This reaction pathway ensures high yields and purity, making it suitable for large-scale production. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or continuous flow reactors, which offer advantages in terms of reaction time and energy efficiency.

From an environmental perspective, understanding the degradation pathways of (4-Fluorobenzyl)(2-methoxyethyl)amine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of biodegradable byproducts. However, further research is needed to fully characterize its environmental fate and ensure sustainable practices during its production and use.

In conclusion, (4-Fluorobenzyl)(2-methoxyethyl)amine (CAS No. 827328-38-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations.